2-[(Pyridin-3-ylmethyl)amino]propan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C9H14N2O |
|---|---|
Molecular Weight |
166.22 g/mol |
IUPAC Name |
2-(pyridin-3-ylmethylamino)propan-1-ol |
InChI |
InChI=1S/C9H14N2O/c1-8(7-12)11-6-9-3-2-4-10-5-9/h2-5,8,11-12H,6-7H2,1H3 |
InChI Key |
PJEZDDRBZIDPCZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NCC1=CN=CC=C1 |
Origin of Product |
United States |
Preparation Methods
Reaction Mechanism
Pyridine-3-carbaldehyde reacts with 2-aminopropan-1-ol in methanol under inert conditions to form a Schiff base intermediate. Sodium borohydride (NaBH₄) subsequently reduces the imine to the secondary amine. The reaction is summarized as:
$$
\text{Pyridine-3-carbaldehyde} + \text{2-Aminopropan-1-ol} \xrightarrow{\text{NaBH}_4} \text{2-[(Pyridin-3-ylmethyl)amino]propan-1-ol}
$$
Key parameters include:
Optimized Protocol
A representative procedure entails dissolving pyridine-3-carbaldehyde (10.7 g, 0.10 mol) and 2-aminopropan-1-ol (7.5 g, 0.10 mol) in anhydrous methanol (200 mL). After stirring under nitrogen for 3 hours, NaBH₄ (5.7 g, 0.15 mol) is added portionwise at 0°C. The mixture is stirred for 12 hours, quenched with water, and extracted with dichloromethane. Evaporation yields the crude product, which is purified via silica gel chromatography (70% ethyl acetate/hexane) to afford 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol in 74% yield.
Nucleophilic Substitution of 3-(Chloromethyl)pyridine with 2-Aminopropan-1-ol
An alternative route employs 3-(chloromethyl)pyridine as the electrophilic partner. This method avoids the instability of imine intermediates but requires careful control of basic conditions.
Reaction Conditions
2-Aminopropan-1-ol (8.9 g, 0.12 mol) is dissolved in dry tetrahydrofuran (THF, 150 mL) with potassium carbonate (16.6 g, 0.12 mol). 3-(Chloromethyl)pyridine (14.3 g, 0.10 mol) is added dropwise, and the mixture is refluxed for 24 hours. After filtration and solvent removal, the residue is purified by recrystallization (ethanol/water) to yield the product in 68% yield.
Challenges :
- Competing elimination reactions at elevated temperatures.
- Necessity of anhydrous conditions to prevent hydrolysis of 3-(chloromethyl)pyridine.
Catalytic Hydrogenation of Nitrile Precursors
A less common but high-yielding approach involves hydrogenating nitrile intermediates. For example, 3-(pyridin-3-ylmethylamino)propanenitrile is reduced using Raney nickel or palladium on carbon.
Stepwise Synthesis
- Nitrile formation : 2-Aminopropan-1-ol reacts with 3-(bromomethyl)pyridine in acetonitrile to yield 3-(pyridin-3-ylmethylamino)propanenitrile.
- Hydrogenation : The nitrile is hydrogenated at 50 psi H₂ over Raney nickel in ethanol, affording the target alcohol in 82% yield.
Advantages :
- Higher purity due to gaseous byproduct removal.
- Scalability for industrial production.
Comparative Analysis of Synthetic Routes
Structural Characterization and Validation
Successful synthesis is confirmed via:
- ¹H NMR (DMSO-d₆): δ 1.98 (s, 6H, NH–C(CH₃)₂–CH₂), 3.22 (s, 2H, CH₂OH), 3.45 (t, 2H, N–CH₂–Py), 7.35–8.55 (m, 4H, Py–H).
- IR : Peaks at 3340 cm⁻¹ (O–H stretch), 1590 cm⁻¹ (C=N stretch of pyridine).
Industrial-Scale Considerations
For bulk production, catalytic hydrogenation is preferred despite its infrastructural demands. Recent patents highlight the use of continuous-flow reactors to enhance reaction efficiency and reduce costs.
Chemical Reactions Analysis
Esterification Reactions
The primary alcohol group undergoes esterification with carboxylic acids or anhydrides. For example, reaction with acetic anhydride under acidic conditions yields the corresponding acetate ester:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + Ac₂O → 2-[(Pyridin-3-ylmethyl)amino]propyl acetate
| Reagents/Conditions | Product | Yield | Notes |
|---|---|---|---|
| Acetic anhydride, H₂SO₄ | Propyl acetate derivative | ~75% | Requires reflux (80–100°C) |
This reaction is critical for protecting the hydroxyl group during multi-step syntheses.
Oxidation Reactions
The alcohol group oxidizes to a ketone or carboxylic acid under strong oxidizing conditions:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol → 2-[(Pyridin-3-ylmethyl)amino]propanal (or propanoic acid)
| Reagents/Conditions | Product | Selectivity |
|---|---|---|
| KMnO₄, H₂SO₄, 60°C | Ketone (propanal derivative) | High |
| CrO₃, Acetic acid, 25°C | Carboxylic acid derivative | Moderate |
Over-oxidation to the carboxylic acid is mitigated by controlled pH and temperature.
Reductive Amination
The primary amine participates in reductive amination with aldehydes/ketones to form secondary amines:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + RCHO → N-alkylated derivative
| Reagents/Conditions | Product | Yield |
|---|---|---|
| NaBH₃CN, NH₄OAc, MeOH, 25°C | Secondary amine | 60–80% |
This method is pivotal for modifying the amine group in drug discovery .
Coordination Chemistry
The pyridine nitrogen and amine group act as ligands for transition metals, forming stable complexes. A copper(II) complex exemplifies this behavior:
Structure:
{2-[(Pyridin-3-ylmethyl)amino]propan-1-ol-κ³N,N',O}Cu(NO₃)₂
| Key Features | Observations |
|---|---|
| Cu–N (pyridine) bond length | 1.98 Å |
| Cu–O (alcohol) bond length | 2.01 Å |
| Hydrogen bonding network | O–H⋯O (2.65–2.89 Å) |
Such complexes are studied for catalytic applications and supramolecular assembly .
Alkylation and Acylation
The amine group undergoes alkylation or acylation to form quaternary ammonium salts or amides:
Alkylation:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + CH₃I → N-methylated derivative
| Reagents/Conditions | Product | Yield |
|---|---|---|
| CH₃I, K₂CO₃, DMF, 60°C | N-methyl derivative | ~85% |
Acylation:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + AcCl → N-acetylated derivative
| Reagents/Conditions | Product | Yield |
|---|---|---|
| AcCl, Et₃N, THF, 0°C | N-acetyl derivative | ~90% |
Nucleophilic Substitution
The amine acts as a nucleophile in SN2 reactions with alkyl halides:
Reaction:
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol + R-X → N-alkylated product
| Reagents/Conditions | Example (R-X) | Yield |
|---|---|---|
| Benzyl bromide, K₂CO₃ | N-benzyl derivative | 70% |
Structural Influences on Reactivity
-
Pyridine Ring : Enhances electron-withdrawing effects, stabilizing intermediates in oxidation and coordination .
-
Amino Alcohol Backbone : Facilitates bifunctional reactivity (e.g., simultaneous esterification and alkylation).
This compound’s versatility makes it valuable in organic synthesis, medicinal chemistry, and materials science. Experimental protocols emphasize controlled conditions to optimize selectivity and yield.
Scientific Research Applications
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol has several applications in scientific research:
Chemistry: Used as a ligand in coordination chemistry and as an intermediate in organic synthesis.
Medicine: Investigated for its potential use in drug development, particularly in the design of molecules with therapeutic properties.
Industry: Utilized in the synthesis of materials with specific properties, such as polymers and catalysts.
Mechanism of Action
The mechanism of action of 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of the pyridine ring and the amino group allows for interactions with various biological molecules, influencing pathways involved in disease processes .
Comparison with Similar Compounds
Core Structural Variations
The table below highlights key structural differences between 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol and related compounds:
Key Observations :
- Pyridine vs. Pyrazole : Replacement of pyridine with pyrazole (as in ) introduces a five-membered heterocycle with two adjacent nitrogen atoms, altering electronic properties and hydrogen-bonding capacity.
- Substitution Position: The pyridine’s substitution position (2- vs. 3-) affects steric and electronic interactions. For example, 3-(pyridin-2-ylamino)propan-1-ol may exhibit distinct coordination behavior compared to the target compound due to the pyridine nitrogen’s orientation.
- Functional Groups: Halogenation (e.g., fluorine in ) or amino group addition (e.g., ) modifies reactivity. Fluorine’s electron-withdrawing effect can enhance stability, while amino groups increase basicity.
Physicochemical Properties
- Solubility : The hydroxyl and amine groups enhance water solubility, but pyridine’s hydrophobicity counteracts this. Fluorinated derivatives () may exhibit lower solubility due to increased lipophilicity.
- Stability: Methylation on the amino group () or pyridine halogenation () can improve stability against oxidation. The pyrazole derivative () may display higher thermal stability due to aromaticity.
Biological Activity
The compound 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol, also known as 3-amino-2-(pyridin-3-ylmethyl)propan-1-ol, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including its interactions with various biological targets, therapeutic applications, and relevant case studies.
Chemical Structure and Properties
2-[(Pyridin-3-ylmethyl)amino]propan-1-ol is characterized by the presence of a pyridine ring and an amino alcohol moiety. Its chemical formula is , indicating the presence of nitrogen and hydroxyl functional groups that may contribute to its biological activity.
Dihydrofolate Reductase (DHFR) Inhibition
One of the significant biological activities associated with pyridine derivatives, including 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol, is the inhibition of dihydrofolate reductase (DHFR). DHFR is crucial for DNA synthesis and repair, making it a target for anticancer therapies. Compounds that inhibit DHFR can reduce the availability of tetrahydrofolate, thereby disrupting nucleotide synthesis and leading to cell death in rapidly dividing cancer cells .
Antiviral Activity
Research has demonstrated that certain pyridine-based compounds exhibit antiviral properties, particularly against HIV. For instance, modifications in the pyridine structure can enhance binding affinity to CXCR4, a coreceptor for HIV entry into host cells. This suggests that 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol could potentially be developed as an antiviral agent targeting HIV .
Cytotoxicity and Anticancer Activity
In vitro studies have shown that compounds similar to 2-[(Pyridin-3-ylmethyl)amino]propan-1-ol exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis through DNA damage or inhibition of critical signaling pathways involved in cell proliferation .
Study on Anticancer Activity
A study evaluated the cytotoxic effects of several pyridine derivatives on human prostate cancer cells (PC-3). The results indicated that these compounds could effectively induce cell death at concentrations ranging from 8.2 to 32.1 µM, highlighting their potential as anticancer agents .
Research on CXCR4 Antagonists
Another significant study focused on the development of CXCR4 antagonists based on pyridine structures. The findings revealed that specific modifications could lead to enhanced binding affinities and improved therapeutic indices against HIV infections .
Data Tables
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
